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Compound of Interest

Compound Name: Bromo(2H3)methane

Cat. No.: B073400 Get Quote

Essential Safety & Handling Guide:
Bromo(2H3)methane
This document provides critical safety, handling, and disposal protocols for

Bromo(2H3)methane (Bromomethane-d3). It is intended for laboratory personnel, including

researchers, scientists, and drug development professionals, who are trained in handling

hazardous chemicals. The information provided for its non-deuterated analogue,

bromomethane, is directly applicable due to their nearly identical chemical properties and

hazards.

Immediate Safety Concerns: Bromo(2H3)methane is a flammable, colorless gas at room

temperature and is typically supplied as a liquefied gas under pressure. It is acutely toxic if

inhaled, a suspected mutagen, and causes severe skin and eye irritation.[1][2] All handling

operations must be conducted with stringent safety controls to prevent exposure.

Quantitative Data Summary
The following table summarizes key quantitative data for Bromo(2H3)methane.
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Property Value Reference

CAS Number 1111-88-2 [3]

Molecular Formula CBrD₃ [3]

Molecular Weight 97.92 g/mol [3]

Boiling Point 3.8 °C at 760 mmHg [3]

Melting Point -94 °C [3]

Flash Point -34.7 °C [3]

Density 1.682 g/cm³ [3]

Vapor Pressure 1420 mm Hg at 20 °C [3]

Personal Protective Equipment (PPE)
Strict adherence to PPE requirements is mandatory. The selection of PPE should be based on

a thorough risk assessment of the specific procedures being performed.
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Body Part Minimum Requirement
Recommended for High-
Risk Operations

Body
Flame-resistant lab coat, fully

buttoned.[4]

Chemical-resistant apron over

a flame-resistant lab coat.

Hands

Disposable nitrile gloves.[5]

Inspect for holes before use

and remove immediately after

contact with the chemical.

Double-gloving with nitrile

gloves or wearing Silver

Shield®/Viton™ gloves for

extended operations.[1]

Eyes

ANSI Z87.1-compliant

chemical splash goggles.[6]

Safety glasses are insufficient.

A full-face shield worn over

chemical splash goggles.[6]

Respiratory
All work must be performed in

a certified chemical fume hood.

For emergencies (e.g., spills,

leaks), a full-facepiece,

positive-pressure, self-

contained breathing apparatus

(SCBA) is required.[7]

Footwear
Closed-toe shoes made of

non-porous material.
N/A

Operational Plan: Step-by-Step Handling Protocol
Preparation and Setup

Designated Area: All work with Bromo(2H3)methane must be conducted in a designated

area within a properly functioning and certified chemical fume hood.[8]

Ignition Sources: Ensure the work area is free of all ignition sources, including open flames,

hot surfaces, and spark-producing equipment.[1] Use only non-sparking tools and ground all

equipment to prevent static discharge.[9]

Ventilation Check: Verify the fume hood has a face velocity appropriate for handling toxic

gases before beginning work.
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Emergency Equipment: Locate and confirm the operational status of the nearest safety

shower, eyewash station, and fire extinguisher. Have a spill kit with non-combustible

absorbent material (e.g., sand, vermiculite) readily available.

Cylinder Security: Secure the gas cylinder in an upright position using straps or chains.[10]

Handling and Use
Regulator Inspection: Inspect the cylinder valve and regulator for any signs of damage or

corrosion before use. Ensure the regulator is compatible with the gas.[10]

System Leak Check: After connecting the regulator, perform a leak test on all connections

using an inert gas and a soapy solution before introducing Bromo(2H3)methane.[10]

Dispensing: When discharging the gas, use compatible tubing and equipment. To prevent

backflow when dispensing into a liquid, use a trap or a check valve.[3]

Container Management: Keep the cylinder valve closed and the valve cap in place when not

in use.[10] Minimize the quantities purchased and stored in the laboratory.[1]

Post-Handling and Decontamination
System Purge: After use, purge the gas lines with an inert gas (e.g., nitrogen or argon).[5]

Surface Decontamination: Thoroughly decontaminate all surfaces that may have come into

contact with the chemical.

PPE Removal: Remove personal protective equipment in the correct order to avoid cross-

contamination. Dispose of single-use items (e.g., gloves) in the appropriate hazardous waste

stream.

Personal Hygiene: Wash hands and forearms thoroughly with soap and water after

completing work and before leaving the laboratory.

Disposal Plan
Bromo(2H3)methane is classified as a halogenated organic waste. Improper disposal can

cause significant environmental harm.
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Waste Collection: Collect all Bromo(2H3)methane waste, including contaminated materials

and rinse aid, in a designated, compatible, and clearly labeled hazardous waste container.[1]

[11]

Segregation:Do not mix halogenated waste with non-halogenated organic waste.[2][12] This

is critical for proper disposal and cost management.

Container Labeling: Affix a hazardous waste tag to the container as soon as the first drop of

waste is added. Clearly list all chemical constituents and their approximate percentages.[12]

Storage: Store the sealed waste container in a cool, well-ventilated, and designated satellite

accumulation area away from incompatible materials. The container must be kept in

secondary containment.[12]

Disposal Request: Once the container is 90% full, submit a request for pickup through your

institution's Environmental Health and Safety (EH&S) department.[11]

Prohibited Disposal: Never dispose of Bromo(2H3)methane or its containers in the regular

trash or by pouring it down the drain.[1]

Emergency Procedures
Immediate and correct response to an exposure is critical.
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Exposure Route First Aid Measures

Inhalation

Immediately move the affected person to fresh

air. If breathing is difficult or has stopped,

provide artificial respiration and call for

emergency medical assistance. Effects may be

delayed, so medical observation is crucial.[13]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing all contaminated clothing and shoes.

Seek immediate medical attention.[13] Contact

with the evaporating liquid can cause frostbite.

[14]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[13][14]

Large Spill/Leak

Evacuate the area immediately. Shut off all

ignition sources if it is safe to do so. Alert

laboratory personnel and contact your

institution's emergency response team. Do not

attempt to clean up a large spill without

appropriate training and respiratory protection

(SCBA).[6][13]

Workflow Diagram
The following diagram illustrates the complete workflow for the safe handling and disposal of

Bromo(2H3)methane.
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Caption: Workflow for handling Bromo(2H3)methane from preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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